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Compound of Interest

Compound Name: Propylparaben Sodium

Cat. No.: B1324495 Get Quote

Introduction
Propylparaben sodium, the sodium salt of propylparaben, is an ester of p-hydroxybenzoic

acid.[1] It is widely utilized across the pharmaceutical, cosmetic, and food industries as an

antimicrobial preservative due to its broad-spectrum efficacy against bacteria, yeasts, and

molds.[2][3][4][5] Its chemical stability and high solubility in water make it a candidate for

consideration as a preservative in aqueous solutions like cell culture media.[5] However, its

application in cell culture is not straightforward due to its potential effects on mammalian cells.

These application notes provide a comprehensive overview of the use of propylparaben
sodium in cell culture media, including its efficacy, cytotoxicity, and relevant experimental

protocols for its evaluation.

Chemical Properties:

Synonym: N-Propyl 4-hydroxy benzoate sodium salt, Sodium 4-

propoxycarbonylphenoxide[1][5]

CAS Number: 35285-69-9[1][6]

Molecular Formula: C₁₀H₁₁NaO₃[1][7]

Appearance: White, crystalline, odorless powder[1]
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Propylparaben sodium functions by disrupting microbial cell membrane transport and

inhibiting essential enzyme activity, thereby preventing the growth of contaminants.[2] It is

effective against a wide range of common laboratory contaminants. For enhanced and broader-

spectrum activity, it is often used in combination with other parabens, such as methylparaben,

which can produce a synergistic antimicrobial effect.[3]

Cytotoxicity and Effects on Mammalian Cells
While effective as an antimicrobial agent, propylparaben sodium is not inert and can exert

significant biological effects on mammalian cells. Its cytotoxicity is a primary concern for its use

in cell culture, as the ideal preservative should not interfere with the growth or function of the

cells being cultured. The cytotoxicity of parabens generally increases with the length of their

alkyl chain, making propylparaben more cytotoxic than methylparaben or ethylparaben.[8]

Quantitative Cytotoxicity Data
The cytotoxic effects of propylparaben are cell-line specific and dependent on concentration

and exposure duration.[9][10] Recent studies have documented its impact on various cell lines.

[9]

Cell Line Concentration Exposure Time
Effect on Cell
Viability

Reference

HTR-8/SVneo

(Human

Trophoblast)

50 µmol/L 24 hours
No notable

cytotoxicity
[9]

100 µmol/L 48 hours 26% reduction [9]

200 µmol/L 48 hours 58% reduction [9]

Vero (Monkey

Kidney)
≥ 9.01 µg/mL 24 hours

Dose-dependent

decline in mitotic

cells; affects

proliferation

more than

viability.

[10]
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Cellular Mechanisms of Action
Propylparaben exposure can lead to several cellular changes beyond immediate cytotoxicity:

Cell Cycle Arrest: It has been shown to induce a G0/G1 phase cell cycle arrest in Vero and

HTR-8/SVneo cells, thereby inhibiting cell proliferation.[9][10][11] This is associated with a

reduction in key cell cycle proteins like cyclin D1.[9]

Induction of Apoptosis: At sufficient concentrations, propylparaben can trigger programmed

cell death (apoptosis), marked by an increase in pro-apoptotic proteins such as Bax and

activated Caspase-3.[9]

Oxidative Stress: It can increase the production of intracellular reactive oxygen species

(ROS) and cause mitochondrial dysfunction, leading to oxidative stress and potential DNA

damage.[9][10][11]

Endocrine Disruption: Propylparaben is recognized as a potential endocrine-disrupting

chemical with weak estrogenic activity, which could be a confounding factor in studies

involving hormone-sensitive cell lines.[12][13]

Affected Signaling Pathways
Propylparaben modulates several critical intracellular signaling pathways, which underlies its

observed effects on cell fate. Exposure has been linked to alterations in the p53 and AMPK

signaling pathways.[9] Furthermore, it can influence pathways related to oxidative stress, the

mTOR pathway, peroxisome proliferator-activated receptors (PPAR), and the aryl hydrocarbon

receptor (AhR).[14][15]
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Propylparaben-Induced Cellular Signaling Pathways
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Workflow for Preservative Efficacy Test (PET)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1324495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

